![molecular formula C20H18ClNO4 B1666800 Berberine chloride CAS No. 633-65-8](/img/structure/B1666800.png)
Berberine chloride
Overview
Description
Berberine is a quaternary ammonium salt from the protoberberine group of benzylisoquinoline alkaloids. It is found in some plants including species of Berberis, from which its name is derived . Berberine has been used in traditional Chinese and Ayurvedic medicine to treat infections, diarrhea, diabetes, HIV, heart failure, high cholesterol, and high blood pressure . It is also used as a fluorescent stain to stain heparin in mast cells .
Synthesis Analysis
Berberine chloride was synthesized starting from pyrocatechol in an overall 13.6% yield. The key steps include a Hofmann rearrangement, chloromethylation, nucleophilic substitution, hydrolysis, decarboxylation, and cyclization .Molecular Structure Analysis
A new pseudopolymorph of this compound was obtained during co-crystallization of this compound with malonic acid from methanol. The berberine cations form dimers, which are further packed in stacks .Chemical Reactions Analysis
This compound has been found to form cocrystals with various coformers, revealing various intermolecular interactions that stabilize crystal lattices, including O–H···Cl− hydrogen bonds .Physical And Chemical Properties Analysis
This compound is a yellow solid with a molar mass of 336.366 g·mol−1. It is slowly soluble in water . It forms cocrystals with all three coformers, which exhibited better stability against high humidity (up to 95% relative humidity) at 25 ℃ and higher intrinsic and powder dissolution rates than this compound .Scientific Research Applications
Physicochemical Properties and Formulation Development
- Physicochemical Characterization for Oral Delivery : Research on the physicochemical characteristics of berberine chloride has been conducted to develop solution dosage forms for oral delivery. This compound demonstrated stability and solubility in various pH and temperature conditions, indicating its suitability for oral solutions (Battu et al., 2010).
Neuroprotective Effects
- Effect on Vascular Dementia : this compound has shown potential neuroprotective effects in a study focusing on vascular dementia. It was found to prevent cognitive deficits and hippocampal neuronal loss in an experimental model, suggesting its therapeutic potential in neurodegenerative disorders (Lotfi Aski et al., 2018).
Antimicrobial Activity
- Enhancing Antibacterial Activity : Studies have demonstrated that this compound can enhance the antibacterial activity of certain antibiotics against Staphylococcus strains. This synergy indicates its potential use in treating antibiotic-resistant bacterial infections (Wojtyczka et al., 2014).
Anti-Leishmanial Activity
- Caspase-Independent Apoptotic-like Death in Leishmania : this compound induces an apoptotic-like death in Leishmania donovani, a parasite responsible for leishmaniasis. This activity is initiated by enhanced generation of reactive oxygen intermediates, indicating its potential as an anti-leishmanial compound (Saha et al., 2009).
Antidepressant-like Effects
- Mechanism of Antidepressant-like Action : this compound's antidepressant-like effects have been studied in various behavioral paradigms, with findings suggesting its ability to modulate brain biogenic amines such as norepinephrine, serotonin, and dopamine (Kulkarni & Dhir, 2008).
Antileishmanial Activity via Mitochondrial Inhibition
- Inhibition of Leishmania Mitochondria : Research has shown that this compound's antileishmanial activity is mediated by inhibition of parasite mitochondria, suggesting its potential as a chemotherapeutic strategy against leishmaniasis (De Sarkar et al., 2018).
Oral Bioavailability and Lymphatic System Targeting
- Improved Oral Bioavailability for Antineoplastic Use : Astudy on cremochylomicrons for this compound aimed to improve its oral bioavailability, particularly for antineoplastic use. This approach targeted the lymphatic system, potentially enhancing the therapeutic effectiveness of this compound (Elsheikh et al., 2018).
Antioxidant, Anti-inflammatory, and Anti-apoptotic Activities
- Effect on Oxidative Stress and Inflammation in Diabetic Rats : this compound has shown promising effects in reducing oxidative stress, inflammation, and apoptosis in the pancreas of diabetic rats, indicating its potential therapeutic applications for diabetes and its complications (Chandirasegaran et al., 2017).
Phase Transformation Studies
- Phase Transformation of this compound Hydrates : A study on the phase transformation behavior of this compound hydrates under different conditions has implications for its formulation and stability in pharmaceutical products (Tong et al., 2010).
Involvement in Nitric Oxide Signaling Pathway
- L-arginine-Nitric Oxide Signaling in Antidepressant Activity : this compound's involvement in the L-arginine-nitric oxide signaling pathway suggests a complex mechanism underlying its antidepressant effects, highlighting the potential for treating depression (Kulkarni & Dhir, 2007).
Intestinal Absorption Enhancement
- Improving Intestinal Absorption : Research has indicated that chitosan can enhance the intestinal absorption of this compound, suggesting a method to improve its bioavailability for better therapeutic effects (Chen et al., 2012).
Effects on Thyroidal Dysfunction
- Impact on Thyroidal Dysfunction : A study explored this compound's effects on thyroidal dysfunction, revealing its potential to modulate thyroid function in a dose-dependent manner (Maurya et al., 2016).
Hypoglycemic Agent Development
- Development of Hypoglycemic Agents : A derivative of berberine has shown pronounced hypoglycemic activity, suggesting the potential of berberine and its derivatives in diabetes treatment (Khvostov et al., 2021).
Alzheimer's Disease Research
- Effect on Alzheimer's Disease Model : this compound's effects on spatial memory and inflammation factors in an Alzheimer's disease rat model indicate its potential application in neurodegenerative disease treatment (Zhu & Qian, 2006).
Mechanism of Action
Target of Action
Berberine chloride, a naturally occurring isoquinoline alkaloid, has been found to interact with several cellular and molecular targets. These include AMP-activated protein kinase (AMPK), nuclear factor κB (NF-κB), mitogen-activated protein kinase silent information regulator 1 (SIRT-1), hypoxia-inducible factor 1α (HIF-1α), vascular endothelial growth factor phosphoinositide 3-kinase (PI3K), protein kinase B (Akt), janus kinase 2 (JAK-2), Ca 2+ channels, and endoplasmic reticulum stress . These targets play significant roles in various biological processes, including inflammation, oxidative stress, apoptosis, and autophagy .
Mode of Action
This compound interacts with its targets to exert remarkable anti-inflammatory, antioxidant, antiapoptotic, and antiautophagic activity . For instance, it can regulate multiple signaling pathways, including AMPK, NF-κB, SIRT-1, HIF-1α, PI3K/Akt, JAK-2, and Ca 2+ channels . These interactions result in changes in cellular functions and contribute to its therapeutic effects.
Biochemical Pathways
This compound affects several biochemical pathways. It shows antioxidant defense function against neurotoxic effects caused by oxidative stress, mainly depending on its free radical scavenging ability and the activation of endogenous antioxidant signaling pathways, such as the Nrf2, PI3K/Akt, and PPARδ pathways .
Pharmacokinetics
The pharmacokinetics of this compound is characterized by poor oral absorption and low bioavailability . It is reported that only 0.5% of ingested berberine is absorbed in the small intestine, and this percentage decreases to 0.35% when it enters systemic circulation . The liver and intestine are the main metabolizing organs of berberine .
Result of Action
The molecular and cellular effects of this compound’s action are diverse. It shows remarkable anti-inflammatory, antioxidant, antiapoptotic, and antiautophagic activity . It can also inhibit tumor growth and promote apoptosis in cancer cells . Furthermore, berberine has exhibited the capacity to ameliorate cardiac performance, diminish arterial blood pressure and serum cholesterol concentrations, and augment insulin responsiveness .
Safety and Hazards
Berberine chloride should be handled with care. Avoid dust formation, avoid breathing mist, gas or vapours. Avoid contacting with skin and eye. Use personal protective equipment. Wear chemical impermeable gloves. Ensure adequate ventilation. Remove all sources of ignition. Evacuate personnel to safe areas. Keep people away from and upwind of spill/leak .
Future Directions
Berberine is currently receiving great interest due to its extremely promising biological and pharmacological activity. Its anticancer activity reflected in the proapoptotic effect seems to be the most promising trend of research . There is a lot of work that needs to be done to accurately elucidate the efficacy and mechanism of berberine in depression .
properties
IUPAC Name |
16,17-dimethoxy-5,7-dioxa-13-azoniapentacyclo[11.8.0.02,10.04,8.015,20]henicosa-1(13),2,4(8),9,14,16,18,20-octaene;chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18NO4.ClH/c1-22-17-4-3-12-7-16-14-9-19-18(24-11-25-19)8-13(14)5-6-21(16)10-15(12)20(17)23-2;/h3-4,7-10H,5-6,11H2,1-2H3;1H/q+1;/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VKJGBAJNNALVAV-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C2=C[N+]3=C(C=C2C=C1)C4=CC5=C(C=C4CC3)OCO5)OC.[Cl-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18ClNO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8024602 | |
Record name | Berberine chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8024602 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
371.8 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
633-65-8 | |
Record name | Berberine hydrochloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=633-65-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Berberine chloride [JAN] | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000633658 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | berberine chloride | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=757795 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | berberine chloride | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=163088 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Benzo[g]-1,3-benzodioxolo[5,6-a]quinolizinium, 5,6-dihydro-9,10-dimethoxy-, chloride (1:1) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Berberine chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8024602 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Berberine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.010.179 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | BERBERINE CHLORIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/UOT4O1BYV8 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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